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4-{[3-(ethoxycarbonyl)-8-methoxy-4-quinolinyl]amino}benzoic acid hydrochloride

Name: 4-{[3-(ethoxycarbonyl)-8-methoxy-4-quinolinyl]amino}benzoic acid hydrochloride
Brand: Smolecule
SKU: S4308132
Rating: 5 (2 reviews)

Catalog No.

S4308132

CAS No.

M.F

C20H19ClN2O5

M. Wt

402.8 g/mol

Availability

In Stock

* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.

4-{[3-(ethoxycarbonyl)-8-methoxy-4-quinolinyl]amin...

3. Specification
4. Others

General Information

Product Name

4-{[3-(ethoxycarbonyl)-8-methoxy-4-quinolinyl]amino}benzoic acid hydrochloride

IUPAC Name

4-[(3-ethoxycarbonyl-8-methoxyquinolin-4-yl)amino]benzoic acid;hydrochloride

Molecular Formula

C20H19ClN2O5

Molecular Weight

402.8 g/mol

InChI

InChI=1S/C20H18N2O5.ClH/c1-3-27-20(25)15-11-21-18-14(5-4-6-16(18)26-2)17(15)22-13-9-7-12(8-10-13)19(23)24;/h4-11H,3H2,1-2H3,(H,21,22)(H,23,24);1H

InChI Key

CSGRHFPTDUZFKP-UHFFFAOYSA-N

SMILES

CCOC(=O)C1=CN=C2C(=C1NC3=CC=C(C=C3)C(=O)O)C=CC=C2OC.Cl

Canonical SMILES

CCOC(=O)C1=CN=C2C(=C1NC3=CC=C(C=C3)C(=O)O)C=CC=C2OC.Cl

Description

The exact mass of the compound 4-{[3-(ethoxycarbonyl)-8-methoxy-4-quinolinyl]amino}benzoic acid hydrochloride is 402.0982494 g/mol and the complexity rating of the compound is 521. The storage condition is unknown. Please store according to label instructions upon receipt of goods.

Scientific Research Applications

Search for Biological Activity:

There is some evidence that this compound may possess biological activity, but its specific effects and mechanisms of action are not well understood. A ChEMBL entry for this compound exists, but no reported bioactivity data is available [1].